![molecular formula C14H12N4O2S B2396744 2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide CAS No. 1207019-04-2](/img/structure/B2396744.png)
2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
Target of Action
It’s known that thiazole derivatives have diverse biological activities and are found in many potent biologically active compounds .
Mode of Action
Thiazole derivatives are known to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Biochemical Pathways
Thiazole derivatives are known to have diverse biological activities, suggesting they may interact with multiple pathways .
Pharmacokinetics
The compound is a solid at room temperature, suggesting it may have good stability .
Result of Action
Thiazole derivatives are known to have diverse biological activities, suggesting they may have multiple effects at the molecular and cellular level .
Action Environment
The compound is stable when sealed in dry conditions at room temperature .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide in lab experiments is its ability to reduce inflammation and induce apoptosis in cancer cells. However, one of the main limitations of using the compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are various future directions for research involving 2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide. One potential direction is to investigate the compound's potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to understand the compound's mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of 2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide involves the reaction of 2-methylthiazole-4-carboxylic acid with 4-oxo-3,4-dihydrophthalazine-1-carboxylic acid and subsequent treatment with thionyl chloride and N-methylmorpholine. The resulting compound is purified using column chromatography, and the final product is obtained as a white crystalline powder.
Scientific Research Applications
2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide has various potential applications in scientific research. The compound has been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models. Additionally, the compound has been investigated for its potential as an anticancer agent, with studies showing its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
2-methyl-N-[(4-oxo-3H-phthalazin-1-yl)methyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O2S/c1-8-16-12(7-21-8)14(20)15-6-11-9-4-2-3-5-10(9)13(19)18-17-11/h2-5,7H,6H2,1H3,(H,15,20)(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVYOFUTYIQVFNC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)NCC2=NNC(=O)C3=CC=CC=C32 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.